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Compound of Interest

Compound Name: 4-Bromocyclopentene

Cat. No.: B1267290

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling
of 4-Bromocyclopentene (CAS No: 1781-66-4), a reactive halogenated cycloalkene utilized as
an intermediate in the synthesis of various organic compounds. Due to its hazardous
properties, strict adherence to safety measures is imperative to mitigate risks in the laboratory
and during drug development processes.

Hazard Identification and Classification

4-Bromocyclopentene is classified as a hazardous substance with multiple risk factors. The
following tables summarize its key physical, chemical, and hazard information.

Table 1: Physicochemical Properties of 4-
Bromocyclopentene
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Property Value

Molecular Formula CsH7Br

Molecular Weight 147.01 g/mol
Appearance Colorless to amber liquid
Boiling Point 143.2 °C at 760 mmHg
Flash Point 37.2 °C (closed cup)
Density 1.525 g/cm3

Note: The toxicological properties of 4-Bromocyclopentene have not been fully investigated.
The following classifications are based on available data and GHS notifications.

Table 2: GHS Hazard Classification for 4-
Bromocyclopentene

Hazard Class Hazard Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor[1]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1]

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 L
o irritation[1]
tract irritation)

Quantitative toxicity data such as LD50 and LC50 for 4-Bromocyclopentene are not readily
available. All handling procedures should reflect the potential for significant toxicity.

Experimental Protocols for Safe Handling
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Adherence to the following protocols is mandatory when working with 4-Bromocyclopentene.

Engineering Controls

» Ventilation: All manipulations of 4-Bromocyclopentene must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and other
potential ignition sources.[2] Use explosion-proof electrical and lighting equipment.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is critical for the safe handling of 4-Bromocyclopentene.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors, preventing serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact and
irritation. It is crucial to inspect
gloves for any signs of
degradation or perforation
before use. Specific
breakthrough times for 4-
Bromocyclopentene are not
available; therefore, gloves
should be changed frequently
and immediately upon any sign

of contamination.

Body Protection

Flame-retardant lab coat and

chemical-resistant apron.

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

Not typically required when
using adequate engineering
controls. In situations where
the ventilation is insufficient or
for large-scale operations, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Prevents respiratory tract

irritation.

Safe Handling and Storage

e Handling: Avoid direct contact with skin, eyes, and clothing. Do not inhale vapors or mists.

Use only non-sparking tools. Take precautionary measures against static discharge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids. Keep away from incompatible materials such as strong oxidizing

agents and strong bases.
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Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Action

Do NOT induce vomiting.

Ingestion

.| Rinse mouth with water and drink plenty of water.
>

Eye Contact

Immediately rinse with plenty of water for at least 15 minutes,
aintaining open eyelids. Medical Attention
\4

Seek immediate medical attention.

Skin Contact

Inhalation

Immediately wash with plenty of water for at least 15 minutes. T
Remove contaminated clothing.

Y

Move to fresh air.
Provide artificial respiration if not breathing.

Click to download full resolution via product page

First Aid Procedures for 4-Bromocyclopentene Exposure.

Firefighting Measures

« Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant

foam.
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated. Hazardous combustion products include
carbon monoxide, carbon dioxide, and hydrogen bromide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.
Ensure adequate ventilation. Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth). Collect the absorbed material and place it in a suitable, labeled container for disposal.

Logical Workflow for Safe Handling

The following diagram illustrates the key stages and associated safety precautions for working
with 4-Bromocyclopentene.
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Planning and Preparation

Conduct Risk Assessment

\

Review Standard Operating Procedure (SOP)

Storage
Y

Verify PPE Availability and Integrity Store in a Cool, Dry, Well-Ventilated Area

For subsequent use

Handlin%'and Experimentation

Work in Chemical Fume Hood

Y

Ground Equipment to Prevent Static Discharge

Y

Transfer Chemical Carefully

\

Monitor Reaction Progress

Waste gyisposal

Segregate Halogenated Waste

Y

Label Waste Container Clearly

Y

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Safe Handling Workflow for 4-Bromocyclopentene.
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Disposal Considerations

Waste containing 4-Bromocyclopentene must be handled as hazardous waste. Dispose of
the chemical and its container in accordance with local, regional, and national regulations. Do
not dispose of it in the sewer system.

By adhering to the comprehensive safety measures outlined in this guide, researchers,
scientists, and drug development professionals can minimize the risks associated with the
handling and use of 4-Bromocyclopentene, ensuring a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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